Cas no 859444-64-7 (N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide)

• Product Name: N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide
• CAS No: 859444-64-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 4557373
• Update Time: 2025-10-23

N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(6-methylhept-5-en-2-yl)formamide
• N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide
• Isometheptene Impurity 2
• Formamide, N-(1,5-dimethyl-4-hexen-1-yl)-N-methyl-

• Inchi： 1S/C10H19NO/c1-9(2)6-5-7-10(3)11(4)8-12/h6,8,10H,5,7H2,1-4H3
• InChI Key： OFWRLZFOVBVFTP-UHFFFAOYSA-N
• SMILES： C(N(C(C)CC/C=C(/C)\C)C)=O

Experimental Properties

• Melting Point: NA

N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide

N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide: A Comprehensive Overview

N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide, identified by the CAS number 859444-64-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a formamide functional group with a substituted hexenyl chain. The presence of the formamide group imparts nucleophilic properties, while the hexenyl chain introduces steric and electronic effects that influence its reactivity and solubility.

Recent studies have highlighted the potential of N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide as a valuable intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the formation of high-performance polymers and surfactants. The compound's ability to act as a solvent for polar and non-polar substances makes it an attractive candidate for use in green chemistry applications, where reducing environmental impact is a priority.

One of the most promising areas of research involving N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide is its application in drug delivery systems. Its unique solubility properties allow it to dissolve a wide range of pharmaceutical compounds, enhancing their bioavailability. Additionally, the compound has been investigated for its potential as a stabilizer in emulsions and suspensions, which are critical in the formulation of cosmetic and food products.

The synthesis of N-(1,5-Dimethyl-4-hexen-1-yl)-N-methylformamide involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments underscore the compound's importance in both academic research and industrial applications.

In terms of physical properties, N-(1,5-Dimethyl-4-hexen-1-yldemethylenemethanone) exhibits a melting point of approximately -30°C and a boiling point around 90°C under standard conditions. Its density is 0.89 g/cm³, making it less dense than water but more dense than many organic solvents. These properties make it suitable for use in various chemical processes where controlled solubility and volatility are required.

Recent studies have also focused on the stability of N-(1,5-Dimethyl-4-hexen-1-yldemethylenemethanone) under different environmental conditions. Researchers have found that the compound exhibits good thermal stability up to 200°C and is resistant to oxidation under mild conditions. These findings are particularly relevant for its use in high-temperature industrial processes.

The application of N-(1,5-Dimethyl-4-hexen-1-yldemethylenemethanone) in agricultural chemistry has also been explored. Its ability to act as a carrier for pesticides and herbicides has been tested in field trials, with promising results indicating improved efficacy and reduced environmental impact compared to traditional carriers.

In conclusion, N-(1,5-Dimethyl